Cas no 102-25-0 (1,3,5-Triethylbenzene)

1,3,5-Triethylbenzene structure
1,3,5-Triethylbenzene structure
1,3,5-Triethylbenzene
102-25-0
C12H18
162.27132
MFCD00009261
215547
7602

1,3,5-Triethylbenzene Properties

Names and Identifiers

    • 1,3,5-Triethylbenzene
    • Benzene,1,3,5-triethyl-
    • 1,3,5-Triethyl
    • SYM-TRIETHYLBENZENE
    • 1,3,5-trierhylbenzene
    • 1,3,5-triethyl-benzen
    • 1,3,5 threeethylbenzene
    • LABOTEST-BB LT00436984
    • Benzene, 1,3,5-triethyl-
    • 1,3,5-TRIETHYLBENZENE, 97+%
    • 1,3,5-TRIETHYLBENZENE, TECH., 90%
    • MFCD00009261
    • 1,3,5-triethyl-benzene
    • Q27231532
    • 102-25-0
    • NS00041148
    • CS-0046776
    • UNII-02K328WWZQ
    • EN300-20057
    • T0868
    • AKOS009031476
    • 1,5-Triethylbenzene
    • T2352
    • FT-0631547
    • 1,3,5-Triethylbenzene, >=97%
    • Z104476614
    • Benzene, 1,3,5-triethyl-; 1,3,5-Triethylbenzene; NSC 406584
    • D72873
    • NSC406584
    • 02K328WWZQ
    • 1,3,5-Triethylbenzene, technical grade, 90%
    • DTXSID30881228
    • Benzene,3,5-triethyl-
    • T0426
    • Benzene, triethyl-
    • InChI=1/C12H18/c1-4-10-7-11(5-2)9-12(6-3)8-10/h7-9H,4-6H2,1-3H3
    • NSC 406584
    • EINECS 203-017-3
    • WJYMPXJVHNDZHD-UHFFFAOYSA-
    • AI3-04219
    • NSC-406584
    • CS-15818
    • 1,3,5-Triethyl benzene
    • SY008991
    • 1,3,5-TRIETHYLBENZENE
    • DTXCID907867
    • STL414475
    • +Expand
    • MFCD00009261
    • WJYMPXJVHNDZHD-UHFFFAOYSA-N
    • InChI=1S/C12H18/c1-4-10-7-11(5-2)9-12(6-3)8-10/h7-9H,4-6H2,1-3H3
    • CCC1=CC(=CC(=C1)CC)CC

Computed Properties

  • 162.14100
  • 0
  • 0
  • 3
  • 162.140850574g/mol
  • 12
  • 81.4
  • 0
  • 0
  • 0
  • 0
  • 0
  • 1
  • 4.3
  • nothing
  • 0
  • 0Ų

Experimental Properties

  • 3.37380
  • 0.00000
  • n20/D 1.495(lit.)
  • Insoluble in water. Soluble in alcohol, ether.
  • 215 °C(lit.)
  • -66°C(lit.)
  • Fahrenheit: 168.8 ° f < br / > Celsius: 76 ° C < br / >
  • Colorless liquid.
  • Not determined
  • 0.862 g/mL at 25 °C(lit.)

1,3,5-Triethylbenzene Security Information

  • GHS07 GHS07
  • 3
  • 9
  • S26
  • III
  • III
  • R36/38
  • 9
  • Xi Xi
  • UN 3082 9/PG 3
  • H315-H319-H413
  • P305+P351+P338
  • warning
  • III
  • 36/38
  • Warning
  • Yes
  • 9

1,3,5-Triethylbenzene Customs Data

  • 2902909090
  • China Customs Code:

    2902909090

    Overview:

    2902909090. Other aromatic hydrocarbons. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:2.0%. general tariff:30.0%

    Declaration elements:

    Product Name, component content

    Summary:

    2902909090 other aromatic hydrocarbons.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:2.0%.General tariff:30.0%

1,3,5-Triethylbenzene Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P0006OH-1g
Benzene, 1,3,5-triethyl-
102-25-0 >98%
1g
$50.00
A2B Chem LLC
AA07857-1g
1,3,5-Triethylbenzene
102-25-0 90%
1g
$4.00 2024-04-20
Aaron
AR0006WT-250mg
Benzene, 1,3,5-triethyl-
102-25-0 95%
250mg
$5.00
abcr
AB143125-1 ml
1,3,5-Triethylbenzene, 99%; .
102-25-0 99%
1 ml
€139.10 2024-04-21
Ambeed
A110863-1g
1,3,5-Triethylbenzene
102-25-0 95%
1g
$5.0 2023-04-22
Chemenu
CM342481-100g
1,3,5-Triethylbenzene
102-25-0 95%+
100g
$150
Enamine
EN300-20057-0.05g
1,3,5-triethylbenzene
102-25-0 95%
0.05g
$19.0 2023-09-16
eNovation Chemicals LLC
D767967-25g
Benzene, 1,3,5-triethyl-
102-25-0 95%
25g
$60 2024-07-28
TRC
T076480-500mg
1,3,5-Triethylbenzene
102-25-0
500mg
$64.00 2023-05-17
A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI
H60875-5g
1,3,5-Triethylbenzene, 95%
102-25-0 95%
5g
¥834.00 2023-04-13

1,3,5-Triethylbenzene Synthesis

Synthetic Circuit 1

Reaction Conditions
1.1 Reagents: Butyllithium ,  Potassium tert-butoxide Solvents: Pentane
1.2 Solvents: Tetrahydrofuran
Reference
Delocalized carbanions: 3,3',5,5'-tetramethylenebiphenyl tetraanion, a new tetraanion
Gordon, Bernard III; Loftus, James E., Journal of Organic Chemistry, 1986, 51(9), 1618-20

Synthetic Circuit 2

Reaction Conditions
1.1 Catalysts: Rhodium, dicarbonyldichlorobis[μ-[1,1′-[methylenebis(thio)]bis[ethane]-S:S′]]di-… Solvents: Acetonitrile-d3
Reference
Cotrimerizations of acetylenic compounds
Agenet, Nicolas; et al, Organic Reactions (Hoboken, 2007, 68, 1-302

Synthetic Circuit 3

Reaction Conditions
Reference
Cotrimerizations of acetylenic compounds
Agenet, Nicolas; et al, Organic Reactions (Hoboken, 2007, 68, 1-302

Synthetic Circuit 4

Reaction Conditions
1.1 Catalysts: (η5-2,4-Cyclopentadien-1-yl)bis(η2-ethene)rhodium
Reference
Rhodium catalyzed synthesis of pyridines from alkynes and nitriles
Cioni, Paolo; et al, Journal of Molecular Catalysis, 1987, 40(3), 337-57

Synthetic Circuit 5

Reaction Conditions
1.1 Catalysts: Palladium ;  1.3 h, 150 °C
Reference
Opportunities for selective catalysis within discrete portions of zeolites: The case for SSZ-57LP
Zones, S. I.; et al, Journal of Catalysis, 2013, 308, 213-225

Synthetic Circuit 6

Reaction Conditions
1.1 4 h, 350 °C
Reference
Shape-selective reactions with AEL and AFI type molecular sieves alkylation of benzene, toluene and ethylbenzene with ethanol, 2-propanol, methanol and t-butanol
Raj, K. Joseph Antony; et al, Journal of Molecular Catalysis A: Chemical, 2006, 243(1), 99-105

Synthetic Circuit 7

Reaction Conditions
1.1 4 h, 400 °C
Reference
Shape-selective reactions with AEL and AFI type molecular sieves alkylation of benzene, toluene and ethylbenzene with ethanol, 2-propanol, methanol and t-butanol
Raj, K. Joseph Antony; et al, Journal of Molecular Catalysis A: Chemical, 2006, 243(1), 99-105

Synthetic Circuit 8

Reaction Conditions
1.1 250 - 400 °C
Reference
Ethylation of benzene with ethanol over substituted large pore aluminophosphate-based molecular sieves
Vijayaraghavan, V. R.; et al, Journal of Molecular Catalysis A: Chemical, 2004, 207(1), 41-50

Synthetic Circuit 9

Reaction Conditions
Reference
Composition of products of alkylation of benzene with ethylene in the presence of zeolite-containing catalysts
Vlasov, V. G.; et al, Neftekhimiya, 1989, 29(4), 492-6

Synthetic Circuit 10

Reaction Conditions
1.1 4 h, 400 °C
2.1 4 h, 350 °C
Reference
Shape-selective reactions with AEL and AFI type molecular sieves alkylation of benzene, toluene and ethylbenzene with ethanol, 2-propanol, methanol and t-butanol
Raj, K. Joseph Antony; et al, Journal of Molecular Catalysis A: Chemical, 2006, 243(1), 99-105

Synthetic Circuit 11

Reaction Conditions
1.1 Catalysts: Aluminum ;  6 h, 3 MPa, 200 °C
Reference
Adjustment of the Al siting in MCM-22 zeolite and its effect on alkylation performance of ethylene with benzene
Wang, Yanan; et al, Catalysis Today, 2018, 316, 71-77

Synthetic Circuit 12

Reaction Conditions
1.1 Catalysts: 1,1′-(1,5-Pentanediyl)bis[1-methylpyrrolidinium] ;  7 h, 10 bar, 350 °C
Reference
Alkylation of ethylbenzene by using IM-5 catalyst
Pathak, Kanchan; et al, International Journal of Research in Pharmacy and Chemistry, 2013, 3(2), 411-425

1,3,5-Triethylbenzene Raw materials

1,3,5-Triethylbenzene Preparation Products

1,3,5-Triethylbenzene Suppliers

Hubei Fangde New Material Co., Ltd
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(CAS:102-25-0)
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SHANG HAI YI JI Biotechnology Co., Ltd. XIAO SHOU BU
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(CAS:102-25-0)
HU JING LI
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Hubei Baidu Chemistry Co.,Ltd.
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SHANG HAI ZHEN ZHUN Biotechnology Co., Ltd.
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(CAS:102-25-0)
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LAI BO ( SHANG HAI ) SHENG HUA Technology Co., Ltd.
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SHANG HAI YI JI SHI YE Co., Ltd.
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Shanghai Aladdin Biochemical Technology Co., Ltd
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A LA DING
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TCI (Shanghai) Development Co., Ltd.
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(CAS:102-25-0)
ZHANG ZE YUAN
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